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Compound of Interest

Compound Name: D-Homophenylalanine

Cat. No.: B556025 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of D-Homophenylalanine, tailored for researchers, scientists, and professionals in

drug development. Adherence to these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
D-Homophenylalanine is classified as an irritant that can cause skin and serious eye irritation,

and may lead to respiratory irritation.[1][2] Therefore, the consistent use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment:
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PPE Category Specification

Eye Protection

Wear safety glasses with side shields or

goggles conforming to European standard EN

166.[3][4]

Hand Protection

Use protective gloves. It is important to inspect

gloves before use and follow the manufacturer's

instructions regarding permeability and

breakthrough time.[3]

Body Protection
Wear a lab coat or long-sleeved clothing to

prevent skin contact.[3]

Respiratory Protection

In situations where dust formation is possible,

use a NIOSH-approved N95 or EN 143 type P1

dust mask.[4]

Operational Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and maintain the integrity of the

compound.

Step-by-Step Handling Procedure:

Ensure Adequate Ventilation: Always handle D-Homophenylalanine in a well-ventilated

area or use a chemical fume hood to minimize inhalation of dust.[3][4]

Avoid Direct Contact: Take all necessary precautions to avoid direct contact with skin, eyes,

and clothing.[3]

Prevent Dust Formation: Avoid actions that could generate dust.[3][4]

Practice Good Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands

thoroughly after handling the compound and before breaks.[1][3]

Contaminated Clothing: Remove and wash any contaminated clothing before reuse.[3]

Storage Requirements:
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Store in a tightly closed container.[1][3]

Keep the container in a dry and well-ventilated place.[1][3]

Spill Management and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary to

mitigate risks.

Spill Response Plan:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

adequate ventilation.

Avoid Dust Generation: Do not dry sweep. For small spills, you can dampen the material with

water to prevent dust from becoming airborne.[5]

Contain and Collect: Carefully sweep or shovel the spilled material into a suitable, labeled

container for disposal.[4]

Clean the Area: Use absorbent paper dampened with water to clean the spill area.[5]

Decontaminate: Wash the contaminated surface with soap and water.[5]

Dispose of Waste: Seal all contaminated materials, including cleaning supplies, in a vapor-

tight plastic bag for proper disposal.[5]

D-Homophenylalanine Spill Occurs Immediate Response Actions

Cleanup and Decontamination

Waste Disposal
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Caption: Workflow for handling a D-Homophenylalanine spill.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

If symptoms occur, get medical attention.[3]

Inhalation: Move the person to fresh air. If the person feels unwell, call a poison center or

doctor.[1]

Ingestion: If swallowed, immediately have the person drink water (two glasses at most).

Consult a physician.[1]

Disposal Plan
Proper disposal of D-Homophenylalanine and its contaminated waste is crucial to prevent

environmental contamination and comply with regulations.

Step-by-Step Disposal Procedure:

Characterization: Determine if the waste is contaminated with other hazardous materials. If

so, it must be handled as hazardous waste.

Segregation: Keep D-Homophenylalanine waste separate from other chemical waste

streams.

Labeling: Clearly label the waste container with "D-Homophenylalanine" and list any other

contaminants.

Storage: Store the sealed waste container in a designated, well-ventilated area, away from

incompatible materials.
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Disposal: Arrange for the collection and disposal of the waste through a licensed hazardous

waste disposal company, in accordance with federal, state, and local environmental

regulations.[1][4] Do not allow the product to enter drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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